Cas no 74470-40-9 (3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester)

3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester structure
74470-40-9 structure
Product Name:3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester
CAS No:74470-40-9
MF:C8H9NO2S
MW:183.227560758591
MDL:MFCD01928252
CID:540977
PubChem ID:901959
Update Time:2025-04-19

3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester
    • 6-(METHYLTHIO)-3-PYRIDINECARBOXYLIC ACID METHYL ESTER
    • methyl 6-(methylthio)nicotinate
    • methyl 6-methylsulfanylpyridine-3-carboxylate
    • AJ-333/13050172
    • SCHEMBL247044
    • 74470-40-9
    • E89613
    • AKOS006280469
    • DTXSID70358545
    • MFCD01928252
    • KMYTWSGXEHSNRY-UHFFFAOYSA-N
    • FT-0620821
    • CS-0195619
    • MDL： MFCD01928252
    • Inchi： 1S/C8H9NO2S/c1-11-8(10)6-3-4-7(12-2)9-5-6/h3-5H,1-2H3
    • InChI Key： KMYTWSGXEHSNRY-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(C(=O)OC)=CN=1

Computed Properties

  • Exact Mass: 183.03547
  • Monoisotopic Mass: 183.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • PSA: 39.19

3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester Pricemore >>

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3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester Suppliers

Amadis Chemical Company Limited
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(CAS:74470-40-9)3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester
Order Number:A1173800
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:26
Price ($):374.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:74470-40-9)3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester
A1173800
Purity:99%
Quantity:1g
Price ($):374.0
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